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Compound of Interest

Compound Name: Photoregulin 3

Cat. No.: B1677731 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive protocol for the intraperitoneal (IP)

administration of Photoregulin 3 (PR3), a small molecule modulator of the nuclear receptor

Nr2e3, for in vivo studies, particularly in mouse models of retinal degeneration.

Introduction

Photoregulin 3 (PR3) has been identified as a promising therapeutic agent for retinitis

pigmentosa (RP) by modulating rod gene expression.[1][2] It functions by targeting the orphan

nuclear receptor Nr2e3, a key transcription factor in photoreceptor development.[1][3] PR3 has

been shown to slow the progression of photoreceptor degeneration in the RhoP23H mouse

model of RP.[1][3] This document outlines the protocol for preparing and administering PR3 via

intraperitoneal injection in mice.

Data Presentation
Table 1: Summary of In Vivo Intraperitoneal Injection Parameters for Photoregulin 3
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Parameter Details Reference

Compound Photoregulin 3 (PR3) [3]

Chemical Structure C₂₀H₁₇N₃O₃S [3]

Mechanism of Action

Modulator of Nr2e3, enhances

Nr2e3-Nrl interaction, inhibits

rod photoreceptor gene

expression.

[3]

Animal Model RhoP23H mice, Wild-type mice [1][3]

Dosage 10 mg/kg [3]

Vehicle Dimethyl sulfoxide (DMSO) [3]

Route of Administration Intraperitoneal (IP) Injection [3]

Frequency of Injection
Daily or as per experimental

design.
[3]

Experimental Protocols
Preparation of Photoregulin 3 for Injection
This protocol describes the preparation of a Photoregulin 3 (PR3) solution for intraperitoneal

injection in mice.

Materials:

Photoregulin 3 (PR3) powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, pyrogen-free 0.9% saline or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Prepare a Stock Solution:

Aseptically weigh the required amount of PR3 powder.

Dissolve the PR3 powder in 100% sterile DMSO to create a concentrated stock solution.

The exact concentration will depend on the desired final injection volume and the need to

keep the final DMSO concentration in the injected solution low (ideally ≤10%). For

example, to achieve a 10 mg/ml stock solution, dissolve 10 mg of PR3 in 1 ml of DMSO.

Vortex thoroughly to ensure the compound is completely dissolved.

Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Prepare the Working Solution for Injection:

On the day of injection, thaw an aliquot of the PR3 stock solution at room temperature.

Dilute the stock solution with sterile 0.9% saline or PBS to the final desired concentration

for injection. The final concentration of DMSO should be minimized. For a 10 mg/kg dose

in a 25g mouse, the total dose is 0.25 mg. If using a 10 mg/ml stock, this would be 25 µl of

the stock solution. To keep the DMSO concentration low, this can be further diluted. For

example, diluting the 25 µl of stock into 75 µl of saline would result in a 100 µl injection

volume with a 25% DMSO concentration. Note: The final DMSO concentration should be

kept as low as possible to avoid toxicity. If a lower DMSO concentration is required, a

more diluted stock solution should be prepared.

Vortex the working solution gently to mix.

Visually inspect the solution to ensure there is no precipitation.

Intraperitoneal Injection Protocol in Mice
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This protocol details the procedure for administering Photoregulin 3 via intraperitoneal

injection to mice.

Materials:

Prepared Photoregulin 3 working solution

Mouse restrainer or appropriate manual restraint technique

27-30 gauge sterile hypodermic needles

1 ml sterile syringes

70% ethanol wipes

Sharps container

Procedure:

Animal Preparation:

Weigh the mouse to accurately calculate the injection volume. The injection volume should

not exceed 10 ml/kg of body weight. For a 25g mouse, the maximum volume is typically

0.25 ml.

Properly restrain the mouse. This can be done manually by scruffing the neck and

securing the tail, or by using a commercial restrainer. The animal should be positioned to

expose the abdomen.

Injection Site:

The recommended injection site is the lower right quadrant of the abdomen. This location

avoids puncturing the cecum, bladder, or other vital organs.

Injection:

Swab the injection site with a 70% ethanol wipe and allow it to dry.
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Hold the syringe with the needle bevel facing up.

Insert the needle at a 15-20 degree angle into the peritoneal cavity. Be careful not to insert

the needle too deeply to avoid damaging internal organs.

Gently aspirate by pulling back the plunger slightly to ensure that the needle has not

entered a blood vessel or organ. If blood or a yellowish fluid (urine) appears in the syringe

hub, withdraw the needle and reinject at a different site with a fresh needle and syringe.

If no fluid is aspirated, slowly and steadily inject the full volume of the PR3 solution.

Withdraw the needle smoothly.

Post-Injection Monitoring:

Return the mouse to its cage and monitor for any immediate adverse reactions, such as

distress, bleeding from the injection site, or signs of pain.

Continue to monitor the animal according to the experimental protocol.

Mandatory Visualization
Signaling Pathway of Nr2e3 in Photoreceptor
Development
The following diagram illustrates the role of Nr2e3 in the transcriptional regulation of rod and

cone photoreceptor genes. Photoregulin 3 is proposed to enhance the interaction between

Nr2e3 and Nrl, leading to the suppression of rod-specific gene expression.
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Caption: Nr2e3 signaling in photoreceptor fate determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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